Cas no 2228827-65-2 (2-difluoro(phenyl)methyl-2-methyloxirane)

• Product Name: 2-difluoro(phenyl)methyl-2-methyloxirane
• CAS No: 2228827-65-2
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5825779
• PubChem ID: 165756309
• Update Time: 2025-06-09

2-difluoro(phenyl)methyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-difluoro(phenyl)methyl-2-methyloxirane
• EN300-1861963
• 2228827-65-2
• 2-[difluoro(phenyl)methyl]-2-methyloxirane

• Inchi： 1S/C10H10F2O/c1-9(7-13-9)10(11,12)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： BSGQBLPEJOASTF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(C)CO1)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-difluoro(phenyl)methyl-2-methyloxirane

Professional Introduction to Compound with CAS No. 2228827-65-2 and Product Name: 2-difluoro(phenyl)methyl-2-methyloxirane

2-difluoro(phenyl)methyl-2-methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2228827-65-2, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a difluoro(phenyl)methyl group attached to an oxirane (epoxide) ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both fluorine and oxygen atoms in its structure imparts distinct reactivity and electronic characteristics, which are highly relevant for medicinal chemistry applications.

The oxirane core of this compound is a well-known functional group in synthetic organic chemistry, widely recognized for its ability to participate in various transformations such as ring-opening reactions, nucleophilic additions, and cycloadditions. These reactions are pivotal in constructing complex molecular architectures, making 2-difluoro(phenyl)methyl-2-methyloxirane a versatile building block for drug discovery efforts. The introduction of fluorine atoms into the aromatic ring further enhances the compound's electronic properties, influencing its interactions with biological targets and potentially improving pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability. The difluoro(phenyl)methyl moiety in CAS No. 2228827-65-2 aligns with this trend, offering a promising scaffold for designing molecules with enhanced efficacy and reduced toxicity. Current research in medicinal chemistry highlights the use of such fluorinated epoxides in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, where precise control over molecular structure is crucial.

One of the most compelling aspects of 2-difluoro(phenyl)methyl-2-methyloxirane is its potential as a precursor for generating enantiomerically pure compounds. The chiral center at the oxirane ring provides an opportunity to develop single-enantiomer drugs, which often exhibit superior therapeutic profiles compared to racemic mixtures. Advances in asymmetric synthesis have enabled more efficient access to enantiomerically enriched derivatives of this compound, opening new avenues for drug development. For instance, recent studies have demonstrated the use of transition-metal-catalyzed asymmetric epoxidation strategies to introduce fluorinated substituents with high enantioselectivity.

The reactivity of the oxirane ring also makes CAS No. 2228827-65-2 a valuable tool for studying enzyme mechanisms and developing enzyme inhibitors. Epoxides are known to act as potent Michael acceptors and can be used to probe the active sites of enzymes through covalent binding interactions. This property has been exploited in the design of protease inhibitors and other enzyme-targeted therapeutics. The presence of fluorine atoms may further enhance binding interactions by improving lipophilicity or by participating in halogen bonding interactions with biological targets.

In addition to its pharmaceutical applications, 2-difluoro(phenyl)methyl-2-methyloxirane has shown promise in materials science and polymer chemistry. Fluorinated epoxides can be used as monomers or crosslinking agents to produce high-performance polymers with tailored properties such as thermal stability, chemical resistance, and biodegradability. The unique electronic properties imparted by the fluorine substituents can also be exploited in the development of conductive polymers or organic semiconductors for electronic applications.

The synthesis of CAS No. 2228827-65-2 presents several challenges due to the sensitivity of the oxirane ring to nucleophilic attack and its tendency to undergo polymerization under harsh conditions. However, recent advances in synthetic methodology have improved access to this compound through carefully controlled reactions that preserve its integrity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorinated aryl groups onto alkene precursors, followed by epoxidation under mild conditions.

Future research directions may focus on exploring new derivatives of 2-difluoro(phenyl)methyl-2-methyloxirane that exhibit enhanced biological activity or improved pharmacokinetic properties. Computational modeling techniques can play a crucial role in predicting the behavior of these derivatives before they are synthesized experimentally. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste and reduce environmental impact.

The commercial significance of CAS No. 2228827-65-2 is underscored by its increasing demand from pharmaceutical companies and research institutions worldwide. As drug discovery efforts continue to evolve, compounds like this will remain indispensable tools for developing innovative therapies that address unmet medical needs. The combination of structural versatility and functional diversity makes 2-difluoro(phenyl)methyl-2-methyloxirane a cornerstone compound in modern medicinal chemistry.